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Compound of Interest

Compound Name: AZD4144

Cat. No.: B15614689 Get Quote

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and

drug development professionals handling AZD4144. While the Safety Data Sheet (SDS) for

AZD4144 states that it is not classified as a hazardous substance or mixture, it is prudent to

handle all investigational compounds with a high degree of caution.[1] The following

procedures are based on established guidelines for handling potentially potent or cytotoxic

compounds in a laboratory setting.

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the primary defense against potential exposure.[2] The

following table summarizes the recommended PPE for various tasks involving AZD4144.
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Task Required Personal Protective Equipment

Handling solid compound (weighing,

reconstitution)

- Disposable Gown (fluid-resistant)[2]- Double

Gloves (chemotherapy-tested nitrile gloves)[3]-

Eye Protection (safety glasses or goggles)[4][5]-

Respiratory Protection (N95 or higher respirator

for powders)[5]

Handling solutions (aliquoting, cell culture)

- Disposable Gown (fluid-resistant)- Double

Gloves (chemotherapy-tested nitrile gloves)-

Eye Protection (safety glasses or goggles)-

Work within a certified biological safety cabinet

(BSC) or chemical fume hood[6]

Waste Disposal

- Disposable Gown- Double Gloves

(chemotherapy-tested nitrile gloves)- Eye

Protection (safety glasses or goggles)

Spill Cleanup

- Disposable Gown- Double Gloves (industrial

thickness, e.g., neoprene or nitrile)[4]- Eye

Protection (goggles or face shield)[2]-

Respiratory Protection (as appropriate for the

scale of the spill)

Operational Plans
Receiving and Unpacking: Upon receipt, visually inspect the external packaging for any signs

of damage or leakage.[7] If the package is compromised, treat it as a potential spill. When

unpacking, wear a lab coat and single-use gloves.[6]

Storage: Store AZD4144 as a solid powder at -20°C for up to 12 months or at 4°C for up to 6

months. In solvent, store at -80°C for up to 6 months or at -20°C for up to 1 month.[8] Aliquot

solutions to avoid repeated freeze-thaw cycles.[8]

Preparation of Solutions: All handling of the solid compound, including weighing and initial

solubilization, should be conducted in a chemical fume hood or a powder containment hood to

avoid inhalation of dust.[1] For solubilization, DMSO is a suitable solvent.[9]
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Administration to Animals: For in vivo studies, appropriate animal handling restraints and

techniques should be used to minimize the risk of spills and aerosol generation. All personnel

involved in dosing and handling of animals should wear appropriate PPE.

Disposal Plan
All waste generated from the handling of AZD4144, including contaminated PPE, plasticware,

and solutions, should be treated as hazardous chemical waste.

Solid Waste: Dispose of all contaminated solid waste (e.g., gloves, gowns, bench paper,

pipette tips) in a designated, clearly labeled hazardous waste container.[10]

Liquid Waste: Collect all liquid waste containing AZD4144 in a sealed, leak-proof, and clearly

labeled hazardous waste container. Do not dispose of this waste down the drain.

Sharps: Needles and syringes used for injections must be disposed of in a designated

sharps container for hazardous waste.[10] Do not recap needles.[10]

Experimental Protocols
Spill Management: In the event of a spill, the area should be immediately secured to prevent

further contamination.[2]

Alert Personnel: Notify others in the vicinity of the spill.

Don Appropriate PPE: At a minimum, this includes a disposable gown, double gloves, and

eye protection.[4] For larger spills, respiratory protection may be necessary.[5]

Contain the Spill: Use absorbent pads from a chemical spill kit to cover and contain the spill.

[2]

Clean the Area: Work from the outer edge of the spill towards the center. Use a detergent

solution followed by a thorough rinse with water.[10]

Dispose of Waste: All materials used for cleanup must be disposed of as hazardous

chemical waste.[2]
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Report the Incident: Document the spill and the cleanup procedure according to your

institution's policies.

Decontamination: All surfaces and equipment that may have come into contact with AZD4144
should be decontaminated. A solution of detergent and water is generally effective for cleaning.

[10]
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Caption: Workflow for the safe handling and disposal of AZD4144.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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